Cas no 1251593-81-3 (N-(5-chloro-2-methoxyphenyl)-2-{4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide
• CAS No: 1251593-81-3
• MF: C₂₃H₂₅ClN₄O₃
• MW: 440.922604322433
• CID: 6312815
• PubChem ID: 49664463
• Update Time: 2025-05-19

N-(5-chloro-2-methoxyphenyl)-2-{4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-{4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide
• F3406-6821
• AKOS024484901
• N-(5-chloro-2-methoxyphenyl)-2-(4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)piperidin-1-yl)acetamide
• N-(5-chloro-2-methoxyphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide
• 1251593-81-3
• N-(5-chloro-2-methoxyphenyl)-2-[4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl]acetamide

• Inchi： 1S/C23H25ClN4O3/c1-15-3-5-16(6-4-15)22-26-23(31-27-22)17-9-11-28(12-10-17)14-21(29)25-19-13-18(24)7-8-20(19)30-2/h3-8,13,17H,9-12,14H2,1-2H3,(H,25,29)
• InChI Key： VKTBFJZGELOORC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(CN1CCC(C2=NC(C3C=CC(C)=CC=3)=NO2)CC1)=O)OC

Computed Properties

• Exact Mass: 440.1615184g/mol
• Monoisotopic Mass: 440.1615184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.5Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-ylpiperidin-1-yl}acetamide

N-(5-chloro-2-methoxyphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251593-81-3): A Comprehensive Overview

N-(5-chloro-2-methoxyphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251593-81-3) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, belongs to the class of 1,2,4-oxadiazole derivatives, which are known for their diverse biological activities. The presence of both piperidine and oxadiazole moieties in its structure makes it a promising candidate for various applications, particularly in drug discovery and development.

The molecular formula of N-(5-chloro-2-methoxyphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide is C23H25ClN4O3, and it has a molecular weight of approximately 440.92 g/mol. The compound's structure includes a chloro-methoxyphenyl group attached to an acetamide linker, which is further connected to a piperidine ring substituted with a 1,2,4-oxadiazole moiety. This intricate architecture contributes to its potential interactions with biological targets, making it a subject of interest in medicinal chemistry.

One of the key reasons for the growing interest in CAS No. 1251593-81-3 is its potential role in addressing contemporary health challenges. Researchers are exploring its applicability in targeting specific enzymes or receptors involved in various physiological processes. For instance, 1,2,4-oxadiazole derivatives have been studied for their anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a piperidine ring in this compound may enhance its bioavailability and binding affinity, making it a valuable scaffold for drug design.

In the context of current trends, the demand for novel therapeutic agents has surged, particularly in areas such as neurodegenerative diseases and metabolic disorders. The structural features of N-(5-chloro-2-methoxyphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide suggest its potential utility in these domains. For example, piperidine-containing compounds are often investigated for their ability to modulate neurotransmitter systems, which could be relevant for conditions like Alzheimer's disease or Parkinson's disease.

From a synthetic chemistry perspective, the preparation of CAS No. 1251593-81-3 involves multi-step reactions, including the formation of the 1,2,4-oxadiazole ring and subsequent coupling with the piperidine and acetamide components. Researchers are continually optimizing these synthetic routes to improve yields and purity, which is crucial for its potential commercialization. The compound's stability under various conditions is also a critical factor being evaluated to ensure its suitability for further development.

The market for specialized chemical compounds like N-(5-chloro-2-methoxyphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide is expanding, driven by the increasing investment in pharmaceutical R&D. Companies and academic institutions are actively seeking innovative molecules that can address unmet medical needs. This compound, with its unique combination of functional groups, stands out as a promising candidate for licensing or collaboration opportunities.

In addition to its pharmaceutical potential, CAS No. 1251593-81-3 is also being explored in other areas, such as material science and agrochemical research. The 1,2,4-oxadiazole moiety, in particular, is known for its stability and electronic properties, which could be leveraged in the development of advanced materials or crop protection agents. This versatility further enhances the compound's appeal across multiple industries.

For researchers and professionals interested in N-(5-chloro-2-methoxyphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide, it is essential to stay updated on the latest findings and patent filings. The compound's patent status, synthetic methodologies, and biological activity data are frequently searched topics in scientific databases. Collaborative efforts between chemists, biologists, and pharmacologists are likely to accelerate its development and application.

In summary, N-(5-chloro-2-methoxyphenyl)-2-{4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]piperidin-1-yl}acetamide (CAS No. 1251593-81-3) represents a fascinating example of modern chemical innovation. Its unique structure and potential applications make it a compound worth watching in the coming years. As research progresses, we can expect to see more insights into its mechanisms of action and therapeutic benefits, solidifying its place in the ever-evolving landscape of chemical and pharmaceutical sciences.